Cas no 104497-78-1 (2,3-Bis(4-ethylphenyl)-5-phenyltetrazolium Chloride)

• Product Name: 2,3-Bis(4-ethylphenyl)-5-phenyltetrazolium Chloride
• CAS No: 104497-78-1
• MF: C₂₃H₂₃ClN₄
• MW: 390.908523797989
• MDL: MFCD00060006
• CID: 126239
• PubChem ID: 87564000
• Update Time: 2025-11-01

2,3-Bis(4-ethylphenyl)-5-phenyltetrazolium Chloride Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazolium,2,3-bis(4-ethylphenyl)-5-phenyl-, chloride (1:1)
• 2,3-Bis(4-ethylphenyl)-5-phenyltetrazolium Chloride
• 2,3-bis(4-ethylphenyl)-5-phenyl-1H-tetrazol-1-ium,chloride
• 2H-Tetrazolium,2,3-bis(4-ethylphenyl)-5-phenyl-, chloride (9CI)
• ACMC-20aj6k
• AG-D-16785
• CTK4A3087
• 5-PHENYL-2,3-BIS(4-ETHYLPHENYL)TETRAZOLIUM CHLORIDE
• 2,3-Bis(4-ethylphenyl)-5-phenyl-2H-tetrazol-3-ium chloride
• B1053
• CS-0440214
• D88743
• 2,3-bis(4-ethylphenyl)-5-phenyltetrazol-2-ium;chloride
• 2,3-Bis(4-ethylphenyl)-5-phenyl-2H-tetrazol-3-iumchloride
• MFCD00060006
• SCHEMBL917564
• 104497-78-1
• 2,3-BIS(4-ETHYLPHENYL)-5-PHENYL-1,2??,3,4-TETRAZOL-2-YLIUM CHLORIDE

• MDL： MFCD00060006
• Inchi： 1S/C23H23N4.ClH/c1-3-18-10-14-21(15-11-18)26-24-23(20-8-6-5-7-9-20)25-27(26)22-16-12-19(4-2)13-17-22;/h5-17H,3-4H2,1-2H3;1H/q+1;/p-1
• InChI Key： PQLZEEMSIAJGGW-UHFFFAOYSA-M
• SMILES： [Cl-].[N+]1(C2C=CC(CC)=CC=2)=NC(C2C=CC=CC=2)=NN1C1C=CC(CC)=CC=1

Computed Properties

• Exact Mass: 392.17700
• Monoisotopic Mass: 390.1611244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.6

Experimental Properties

• PSA: 38.54000
• LogP: 6.14710

Additional information on 2,3-Bis(4-ethylphenyl)-5-phenyltetrazolium Chloride

Introduction to 2,3-Bis(4-ethylphenyl)-5-phenyltetrazolium Chloride (CAS No. 104497-78-1)

2,3-Bis(4-ethylphenyl)-5-phenyltetrazolium Chloride, with the chemical formula C₂₄H₂₇N₃Cl, is a specialized compound that has garnered significant attention in the field of biomedical research and drug development. This tetrazolium salt is widely recognized for its utility as a redox-active probe, particularly in the assessment of cellular viability and metabolic activity. Its unique structural features, including the presence of two bulky phenyl rings and an ethyl substituent, contribute to its distinct reactivity and solubility profile, making it a valuable tool in various biochemical assays.

The CAS No. 104497-78-1 identifier unequivocally distinguishes this compound within the chemical registry, ensuring precise identification and differentiation from other tetrazolium derivatives. This specificity is crucial in academic and industrial settings where accuracy in compound handling and experimental design is paramount. The compound’s molecular architecture, featuring a central tetrazole ring flanked by phenyl and ethyl groups, imparts a high degree of stability while maintaining the necessary reactivity for its intended applications.

In recent years, 2,3-Bis(4-ethylphenyl)-5-phenyltetrazolium Chloride has been extensively utilized in studies focusing on mitochondrial function and oxidative stress. The ability of this tetrazolium salt to be reduced by viable cells to form water-insoluble formazan crystals has made it indispensable in high-throughput screening (HTS) platforms for drug discovery. Researchers have leveraged this property to evaluate the effects of novel compounds on cellular respiration and oxidative damage, providing critical insights into mechanisms underlying various pathological conditions.

One of the most compelling aspects of 2,3-Bis(4-ethylphenyl)-5-phenyltetrazolium Chloride is its versatility across multiple biological assays. For instance, it has been employed in the assessment of neurodegenerative diseases, where mitochondrial dysfunction is a hallmark feature. Studies have demonstrated its efficacy in detecting changes in neuronal viability following exposure to toxicants or pro-apoptotic agents. The compound’s compatibility with both adherent and suspended cell lines further enhances its utility in diverse experimental paradigms.

The role of tetrazolium salts in biomedical research extends beyond mere viability assays. These compounds have been instrumental in elucidating the pharmacodynamics of therapeutic agents by providing real-time measurements of cellular bioenergetics. The specificity of 2,3-Bis(4-ethylphenyl)-5-phenyltetrazolium Chloride allows researchers to monitor changes in mitochondrial membrane potential and ATP production, which are critical parameters in understanding drug efficacy and toxicity profiles.

Advances in analytical techniques have further expanded the applications of this compound. High-resolution imaging methods coupled with flow cytometry have enabled researchers to visualize formazan crystal formation at the single-cell level, offering unprecedented insights into heterogeneity within cell populations. This capability is particularly valuable in oncology research, where tumor microenvironments exhibit complex intercellular interactions that can influence therapeutic outcomes.

The synthesis and purification of 2,3-Bis(4-ethylphenyl)-5-phenyltetrazolium Chloride present unique challenges due to its structural complexity. However, modern synthetic methodologies have refined these processes to ensure high yields and purity levels suitable for sensitive biological assays. The compound’s stability under standard storage conditions makes it a reliable reagent for long-term experimental use, provided that appropriate handling protocols are followed.

In conclusion, 2,3-Bis(4-ethylphenyl)-5-phenyltetrazolium Chloride (CAS No. 104497-78-1) represents a cornerstone in contemporary biomedical research methodologies. Its ability to serve as a robust redox indicator has revolutionized our understanding of cellular responses to pharmacological interventions. As research continues to evolve, this compound will undoubtedly remain a pivotal tool in unraveling complex biological mechanisms and advancing therapeutic strategies across various disease domains.